Cas no 1345471-47-7 (2-(4-fluoro-3-methoxyphenyl)aniline)

2-(4-Fluoro-3-methoxyphenyl)aniline is a fluorinated aromatic amine derivative featuring both methoxy and fluoro substituents on the phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of electron-donating (methoxy) and electron-withdrawing (fluoro) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions, making it valuable for constructing complex molecular frameworks. Its well-defined structure and high purity ensure consistent performance in coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura cross-coupling. The compound's stability under standard conditions facilitates handling and storage, supporting its use in research and industrial applications.
2-(4-fluoro-3-methoxyphenyl)aniline structure
1345471-47-7 structure
Product Name:2-(4-fluoro-3-methoxyphenyl)aniline
CAS No:1345471-47-7
MF:C13H12FNO
MW:217.238886833191
MDL:MFCD20441866
CID:2771077
PubChem ID:56776747
Update Time:2025-10-24

2-(4-fluoro-3-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluoro-3-methoxyphenyl)aniline
    • DTXSID10718361
    • 1345471-47-7
    • 4'-Fluoro-3'-methoxy[1,1'-biphenyl]-2-amine
    • MFCD20441866
    • CS-0209519
    • SB77040
    • BS-26726
    • MDL: MFCD20441866
    • Inchi: 1S/C13H12FNO/c1-16-13-8-9(6-7-11(13)14)10-4-2-3-5-12(10)15/h2-8H,15H2,1H3
    • InChI Key: JTRHYQHOKRFSIG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1OC)C1C=CC=CC=1N

Computed Properties

  • Exact Mass: 217.09000
  • Monoisotopic Mass: 217.090292168Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • PSA: 35.25000
  • LogP: 3.66470

2-(4-fluoro-3-methoxyphenyl)aniline Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(4-fluoro-3-methoxyphenyl)aniline Pricemore >>

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Additional information on 2-(4-fluoro-3-methoxyphenyl)aniline

Comprehensive Overview of 2-(4-Fluoro-3-Methoxyphenyl)Aniline (CAS No. 1345471-47-7): Properties, Applications, and Industry Insights

The compound 2-(4-fluoro-3-methoxyphenyl)aniline (CAS No. 1345471-47-7) is a fluorinated aromatic amine derivative with significant relevance in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and methoxy substituents, contribute to its versatility as a building block in organic synthesis. This article explores its chemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, 2-(4-fluoro-3-methoxyphenyl)aniline belongs to the class of aniline derivatives, characterized by a benzene ring substituted with both electron-withdrawing (fluoro) and electron-donating (methoxy) groups. This electronic asymmetry enhances its reactivity in cross-coupling reactions, making it valuable for constructing complex molecules. Recent studies highlight its role in developing kinase inhibitors, a hot topic in cancer therapeutics, where researchers frequently search for "novel kinase inhibitor scaffolds" or "fluorinated drug candidates."

From an industrial perspective, the demand for fluorinated intermediates like CAS No. 1345471-47-7 has surged due to their metabolic stability and bioavailability—key attributes in modern drug design. Analytical techniques such as HPLC and LC-MS are commonly employed for purity verification, aligning with the industry's focus on "high-purity synthesis methods" and "quality control in API production." The compound's logP value and solubility profile also make it a subject of interest in computational chemistry studies, addressing frequent queries about "predictive modeling for drug-like properties."

Environmental considerations are increasingly shaping the synthesis of 2-(4-fluoro-3-methoxyphenyl)aniline. Researchers are exploring catalytic fluorination methods to reduce waste, responding to searches like "sustainable fluorination techniques." Additionally, its potential in crop protection chemicals connects with global discussions on "low-residue agrochemicals," though rigorous ecotoxicity assessments remain critical. Regulatory compliance with REACH and other frameworks is another frequent search topic among manufacturers.

In conclusion, 2-(4-fluoro-3-methoxyphenyl)aniline exemplifies how targeted molecular modifications drive innovation across life sciences. Its intersection with trending themes—from precision medicine to green synthesis—ensures continued relevance in both academic and industrial settings, while SEO-optimized terms like "fluorinated aniline supplier" or "CAS 1345471-47-7 applications" reflect its commercial importance.

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